Cas no 165590-45-4 (4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride)

• Product Name: 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride
• CAS No: 165590-45-4
• MF: C₁₀H₁₂Cl₂O₂S₂
• MW: 299.237078666687
• MDL: MFCD26793398
• CID: 5579711
• PubChem ID: 71778253
• Update Time: 2025-06-13

4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride
• 4-((4-Chlorophenyl)thio)butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-[(4-chlorophenyl)thio]-

• MDL： MFCD26793398
• Inchi： 1S/C10H12Cl2O2S2/c11-9-3-5-10(6-4-9)15-7-1-2-8-16(12,13)14/h3-6H,1-2,7-8H2
• InChI Key： MAHRLZDACSJAAH-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCSC1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 411.5±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride

Introduction to 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride (CAS No. 165590-45-4)

4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride, with the CAS number 165590-45-4, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chlorophenyl sulfanyl group and a sulfonyl chloride functional group. These features endow it with a range of chemical properties that make it valuable for various applications.

The molecular formula of 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride is C₁₀H₁₀Cl₂O₂S₂, and its molecular weight is approximately 287.17 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its high reactivity, particularly due to the sulfonyl chloride group, makes it an excellent reagent for the synthesis of more complex molecules.

In the realm of chemical synthesis, 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride has been widely used as a building block for the preparation of sulfonamides and other sulfur-containing compounds. Sulfonamides are important classes of compounds with diverse applications, including pharmaceuticals, dyes, and agrochemicals. Recent studies have highlighted the utility of this compound in the synthesis of novel sulfonamide derivatives with potential therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of a series of sulfonamide derivatives using 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride. These derivatives exhibited potent anti-inflammatory and anti-cancer activities, making them promising candidates for further drug development.

Beyond its role in chemical synthesis, 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride has also found applications in materials science. The presence of both chlorophenyl and sulfonyl groups provides unique opportunities for designing functional materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound to synthesize novel polymer materials with enhanced thermal stability and mechanical strength. These materials have potential applications in advanced electronics and composite materials.

In the pharmaceutical industry, 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride has been explored as an intermediate in the synthesis of various drugs. Its ability to form stable sulfonamide bonds makes it a valuable reagent for the preparation of active pharmaceutical ingredients (APIs). A recent study published in Organic Process Research & Development in 2023 described an efficient and scalable method for synthesizing a key intermediate in the production of a novel antiviral drug using this compound. The method demonstrated high yields and purity, making it suitable for industrial-scale production.

The safety and handling of 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride are important considerations for researchers and industrial users. As with many organic compounds containing reactive functional groups, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from strong oxidizers and other reactive chemicals.

In conclusion, 4-[(4-chlorophenyl)sulfanyl]butane-1-sulfonyl chloride (CAS No. 165590-45-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable reagent for chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.